Cas no 1175710-68-5 ({2-2-(trimethylsilyl)ethynylphenyl}boronic acid)

{2-(Trimethylsilyl)ethynylphenyl}boronic acid is a versatile boronic acid derivative featuring a trimethylsilyl-protected ethynyl group on the phenyl ring. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where the boronic acid moiety facilitates efficient carbon-carbon bond formation with aryl or vinyl halides. The trimethylsilyl (TMS) group enhances stability, allowing for controlled deprotection when required, making it useful in sequential functionalization strategies. Its structural features enable applications in synthesizing complex organic frameworks, including conjugated systems and pharmaceutical intermediates. The compound is typically handled under inert conditions due to its sensitivity to moisture and oxygen. Proper storage and handling ensure consistent reactivity in palladium-catalyzed transformations.

{2-2-(trimethylsilyl)ethynylphenyl}boronic acid structure

1175710-68-5 structure

Product Name:{2-2-(trimethylsilyl)ethynylphenyl}boronic acid

CAS No:1175710-68-5

MF:C₁₁H₁₅BO₂Si

MW:218.132104158401

CID:4488253

PubChem ID:15416312

Update Time:2025-10-22

{2-2-(trimethylsilyl)ethynylphenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

- Boronic acid, B-[2-[2-(trimethylsilyl)ethynyl]phenyl]-
- (2-((Trimethylsilyl)ethynyl)phenyl)boronic acid
- {2-2-(trimethylsilyl)ethynylphenyl}boronic acid
- {2-[2-(trimethylsilyl)ethynyl]phenyl}boronic acid
- CS-0499194
- 1175710-68-5
- EN300-9951176
- Inchi： 1S/C11H15BO2Si/c1-15(2,3)9-8-10-6-4-5-7-11(10)12(13)14/h4-7,13-14H,1-3H3
- InChI Key： DMUPRWYWMYQVEV-UHFFFAOYSA-N
- SMILES： B(C1=CC=CC=C1C#C[Si](C)(C)C)(O)O

Computed Properties

Exact Mass: 218.0934364Da
Monoisotopic Mass: 218.0934364Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5Å²

{2-2-(trimethylsilyl)ethynylphenyl}boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-9951176-0.1g	{2-[2-(trimethylsilyl)ethynyl]phenyl}boronic acid	1175710-68-5	95%	0.1g	$112.0	2024-05-21
Enamine	EN300-9951176-0.25g	{2-[2-(trimethylsilyl)ethynyl]phenyl}boronic acid	1175710-68-5	95%	0.25g	$117.0	2024-05-21
Enamine	EN300-9951176-0.5g	{2-[2-(trimethylsilyl)ethynyl]phenyl}boronic acid	1175710-68-5	95%	0.5g	$122.0	2024-05-21
Enamine	EN300-9951176-1.0g	{2-[2-(trimethylsilyl)ethynyl]phenyl}boronic acid	1175710-68-5	95%	1.0g	$128.0	2024-05-21
Enamine	EN300-9951176-2.5g	{2-[2-(trimethylsilyl)ethynyl]phenyl}boronic acid	1175710-68-5	95%	2.5g	$252.0	2024-05-21
Enamine	EN300-9951176-5.0g	{2-[2-(trimethylsilyl)ethynyl]phenyl}boronic acid	1175710-68-5	95%	5.0g	$386.0	2024-05-21
Enamine	EN300-9951176-10.0g	{2-[2-(trimethylsilyl)ethynyl]phenyl}boronic acid	1175710-68-5	95%	10.0g	$595.0	2024-05-21
Enamine	EN300-9951176-0.05g	{2-[2-(trimethylsilyl)ethynyl]phenyl}boronic acid	1175710-68-5	95%	0.05g	$107.0	2024-05-21
Enamine	EN300-9951176-1g	{2-[2-(trimethylsilyl)ethynyl]phenyl}boronic acid	1175710-68-5		1g	$228.0	2023-09-01
Enamine	EN300-9951176-5g	{2-[2-(trimethylsilyl)ethynyl]phenyl}boronic acid	1175710-68-5		5g	$660.0	2023-09-01